Cas no 179056-26-9 (Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine)

• Product Name: Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine
• CAS No: 179056-26-9
• MF: C₁₆H₂₁N₃
• MW: 255.358043432236
• CID: 6793759
• PubChem ID: 10848622
• Update Time: 2025-10-29

Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine Chemical and Physical Properties

Names and Identifiers

• 179056-26-9
• Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95%
• MFCD34168955
• Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine
• N-[[3-(1H-pyrazol-5-yl)phenyl]methyl]cyclohexanamine
• N-(3-(1H-Pyrazol-5-yl)benzyl)cyclohexanamine
• SCHEMBL8809605

• Inchi： 1S/C16H21N3/c1-2-7-15(8-3-1)17-12-13-5-4-6-14(11-13)16-9-10-18-19-16/h4-6,9-11,15,17H,1-3,7-8,12H2,(H,18,19)
• InChI Key： NKFIWNQCJWOXFV-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=C(C2=CC=NN2)C=1)C1CCCCC1

Computed Properties

• Exact Mass: 255.173547683g/mol
• Monoisotopic Mass: 255.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.7Ų

Additional information on Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine

Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine (CAS 179056-26-9): A Versatile Chemical Compound with Emerging Applications

Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine (CAS 179056-26-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by the presence of both a cyclohexyl group and a pyrazole-containing benzyl moiety, represents an interesting scaffold for pharmaceutical and materials science research.

The molecular structure of Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine combines aromatic and aliphatic components, creating a balanced profile of hydrophobicity and hydrogen bonding capability. This balance makes it particularly valuable in drug discovery, where researchers are increasingly focusing on pyrazole derivatives as privileged structures in medicinal chemistry. Recent studies have shown that compounds containing the 3-(2H-pyrazol-3-yl)-benzyl motif exhibit promising biological activities, driving interest in this specific chemical entity.

From a synthetic chemistry perspective, Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine serves as an important intermediate for the preparation of more complex molecules. Its amine functionality allows for various derivatization possibilities, while the pyrazole ring offers multiple sites for further modification. This versatility aligns with current trends in combinatorial chemistry and high-throughput screening approaches that dominate modern drug discovery programs.

The physicochemical properties of CAS 179056-26-9 make it particularly interesting for formulation scientists. With moderate lipophilicity contributed by the cyclohexyl group and polar characteristics from the pyrazole nitrogen atoms, this compound demonstrates favorable solubility profiles in both organic and aqueous media. Such properties are crucial for bioavailability optimization, a key consideration in contemporary pharmaceutical development.

Recent advancements in heterocyclic chemistry have highlighted the importance of pyrazole-containing compounds like Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine. These structures frequently appear in patents for new therapeutic agents targeting inflammation, metabolic disorders, and central nervous system conditions. The compound's structural features suggest potential as a kinase inhibitor scaffold, aligning with current interests in targeted cancer therapies.

In materials science applications, Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine has shown promise as a building block for advanced polymers and coordination complexes. The pyrazole moiety can act as a ligand for metal ions, while the cyclohexyl group provides steric bulk that can influence material properties. Researchers are exploring these characteristics for developing new functional materials with tailored electronic or mechanical properties.

The synthesis of CAS 179056-26-9 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are standard in contemporary chemical research.

Quality control specifications for Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine have become increasingly stringent, mirroring broader trends in chemical manufacturing. Current good manufacturing practices (cGMP) require thorough documentation of synthetic routes, impurity profiles, and stability characteristics. These standards ensure the compound's suitability for research and potential commercial applications.

From a commercial perspective, demand for pyrazole derivatives like Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine has grown steadily. Specialty chemical suppliers have responded by offering this compound in various quantities and purity grades to meet diverse research needs. The market growth reflects broader interest in nitrogen-containing heterocycles as valuable intermediates in multiple industries.

Future research directions for CAS 179056-26-9 may explore its potential in emerging areas such as agrochemical development, where pyrazole structures have shown activity as plant growth regulators. Additionally, the compound's photophysical properties could make it interesting for optoelectronic applications, an area experiencing rapid technological advancement.

Safety considerations for handling Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation. These precautions align with modern laboratory safety standards that prioritize researcher well-being.

Storage recommendations for 179056-26-9 typically suggest cool, dry conditions in tightly sealed containers to maintain stability. Such handling procedures are common for amine-containing compounds and reflect general best practices in chemical storage. Stability studies indicate that proper storage can maintain compound integrity for extended periods.

The intellectual property landscape surrounding Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine continues to evolve, with new patents frequently emerging that incorporate this structural motif. This activity demonstrates the compound's ongoing relevance in innovation-driven sectors, particularly pharmaceuticals and specialty materials.

Analytical method development for CAS 179056-26-9 has benefited from advances in separation science and detection technologies. Modern HPLC methods with mass spectrometric detection can reliably quantify this compound at trace levels, supporting quality control in research and production environments. These capabilities are essential for maintaining high standards in chemical research.

In conclusion, Cyclohexyl-[3-(2H-pyrazol-3-yl)-benzyl]-amine represents a versatile chemical entity with growing importance across multiple scientific disciplines. Its unique structural features and adaptable chemistry position it as a valuable tool for researchers exploring new therapeutic agents, advanced materials, and other innovative applications. As scientific understanding of pyrazole-containing compounds deepens, the potential uses for this specific molecule are likely to expand further.